Cas no 2172601-58-8 (2-1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile)

2-1-(Butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile is a specialized organic compound featuring a 1,2,3-triazole core substituted with an ethyl group at the 5-position and a butan-2-yl group at the 1-position, further functionalized with an acetonitrile moiety. This structure imparts versatility in synthetic applications, particularly in the development of heterocyclic compounds and pharmacologically active intermediates. The presence of the nitrile group enhances reactivity, enabling further derivatization through nucleophilic addition or cyclization reactions. Its well-defined molecular architecture makes it valuable for medicinal chemistry research, agrochemical synthesis, and material science applications, where precise functional group manipulation is required. The compound's stability and synthetic accessibility further contribute to its utility in advanced organic transformations.
2-1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile structure
2172601-58-8 structure
Product Name:2-1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile
CAS No:2172601-58-8
MF:C10H16N4
MW:192.260841369629
CID:5943249
PubChem ID:165601207
Update Time:2025-05-22

2-1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile
    • EN300-1598605
    • 2-[1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetonitrile
    • 2172601-58-8
    • Inchi: 1S/C10H16N4/c1-4-8(3)14-10(5-2)9(6-7-11)12-13-14/h8H,4-6H2,1-3H3
    • InChI Key: BQDOPRABOZGNRD-UHFFFAOYSA-N
    • SMILES: N1(C(=C(CC#N)N=N1)CC)C(C)CC

Computed Properties

  • Exact Mass: 192.137496527g/mol
  • Monoisotopic Mass: 192.137496527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 54.5Ų

2-1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1598605-0.05g
2-[1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetonitrile
2172601-58-8
0.05g
$1320.0 2023-06-04
Enamine
EN300-1598605-0.1g
2-[1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetonitrile
2172601-58-8
0.1g
$1384.0 2023-06-04
Enamine
EN300-1598605-0.25g
2-[1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetonitrile
2172601-58-8
0.25g
$1447.0 2023-06-04
Enamine
EN300-1598605-0.5g
2-[1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetonitrile
2172601-58-8
0.5g
$1509.0 2023-06-04
Enamine
EN300-1598605-1.0g
2-[1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetonitrile
2172601-58-8
1g
$1572.0 2023-06-04
Enamine
EN300-1598605-2.5g
2-[1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetonitrile
2172601-58-8
2.5g
$3080.0 2023-06-04
Enamine
EN300-1598605-5.0g
2-[1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetonitrile
2172601-58-8
5g
$4557.0 2023-06-04
Enamine
EN300-1598605-10.0g
2-[1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetonitrile
2172601-58-8
10g
$6758.0 2023-06-04
Enamine
EN300-1598605-50mg
2-[1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetonitrile
2172601-58-8
50mg
$1320.0 2023-09-23
Enamine
EN300-1598605-100mg
2-[1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetonitrile
2172601-58-8
100mg
$1384.0 2023-09-23

Additional information on 2-1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile

Comprehensive Overview of 2-1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172601-58-8)

In the rapidly evolving field of organic chemistry, 2-1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172601-58-8) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This 1,2,3-triazole derivative, characterized by its acetonitrile functional group, is increasingly studied for its role in pharmaceutical research, agrochemical development, and material science. Researchers and industry professionals are actively exploring its synthesis, reactivity, and utility in diverse chemical processes.

The compound's molecular structure, featuring a butan-2-yl substituent and an ethyl group, contributes to its distinct chemical behavior. Its triazole core is known for stability and versatility, making it a valuable scaffold in drug discovery. Recent trends in click chemistry and heterocyclic compound synthesis have further amplified interest in this molecule, as it aligns with the demand for efficient, modular chemical building blocks. Questions like "What are the applications of 1,2,3-triazole derivatives?" or "How is 2-1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile synthesized?" are frequently searched, reflecting its relevance in contemporary research.

From a synthetic perspective, 2-1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile is often prepared via cycloaddition reactions, leveraging the efficiency of copper-catalyzed azide-alkyne cycloaddition (CuAAC). This method is favored for its high yield and selectivity, aligning with green chemistry principles. The compound's nitrile group also offers opportunities for further functionalization, enabling the creation of more complex molecules. Such attributes make it a focal point in discussions about sustainable chemical synthesis and molecular diversification.

In pharmaceutical contexts, 1,2,3-triazole-containing compounds like this one are investigated for their bioactivity, including potential antimicrobial and anti-inflammatory properties. The acetonitrile moiety enhances its solubility and interaction with biological targets, a feature often highlighted in drug design forums. Searches for "triazole-based drug candidates" or "nitrile-containing bioactive molecules" underscore the intersection of this compound with cutting-edge therapeutic development.

Beyond medicine, 2-1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile finds utility in material science, particularly in the design of functional polymers and coordination complexes. Its ability to act as a ligand or monomer is explored in studies on advanced materials with tailored properties. This versatility resonates with industries seeking innovative solutions for electronics, coatings, and catalysis.

Environmental and safety considerations are also paramount when handling 2-1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile. While not classified as hazardous, proper laboratory practices—such as using personal protective equipment (PPE) and ensuring adequate ventilation—are recommended. These precautions align with broader discussions on chemical safety protocols and responsible research practices, topics frequently queried by professionals and students alike.

In summary, 2-1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172601-58-8) represents a multifaceted compound with broad scientific appeal. Its structural features, synthetic accessibility, and applicability across disciplines position it as a subject of ongoing exploration. As research into heterocyclic chemistry and molecular design advances, this compound is poised to remain a key player in innovation-driven fields.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd